N-methyl-5-nitro-2-(4-pyridinyl)-4-pyrimidinamine

• IUPAC Name: N-methyl-5-nitro-2-pyridin-4-ylpyrimidin-4-amine
• InChI: InChI=1S/C10H9N5O2/c1-11-10-8(15(16)17)6-13-9(14-10)7-2-4-12-5-3-7/h2-6H,1H3,(H,11,13,14)
• InChI Key: UGPUHQMXWQXECB-UHFFFAOYSA-N
• Canonical SMILES: CNC1=NC(=NC=C1[N+](=O)[O-])C2=CC=NC=C2
• Molecular Formula: C10H9N5O2
• Molecular Weight: 231.21 g/mol

Description

N-methyl-5-nitro-2-(4-pyridinyl)-4-pyrimidinamine (NMNP) is an organic compound belonging to the class of pyrimidinamines. It is a nitrogen-containing heterocyclic compound with a five-membered ring structure composed of two nitrogen atoms and four carbon atoms. NMNP is a highly versatile compound with a wide range of applications in the pharmaceutical, chemical and biological fields.

Scientific Research Applications

Synthesis and Molecular Structure

Research has delved into the synthesis and structural characterization of N-methyl-5-nitro-2-(4-pyridinyl)-4-pyrimidinamine derivatives, investigating their crystal structures, vibrational spectra, and electronic properties. For instance, a study reported the synthesis and spectroscopic and electronic properties of a compound with potential as a template for drug design against chronic myelogenous leukemia (CML) (Moreno-Fuquen, Arango-Daraviña, & Kennedy, 2021). This research underscores the compound's role in the development of new therapeutic agents.

Chemical Transformations and Reactions

The compound's reactivity has been explored through various chemical transformations, providing insights into its behavior and potential applications in synthetic chemistry. Studies have shown that 3-methyl-5-nitropyrimidin-4(3H)-one, a related compound, undergoes ring transformations when reacted with carbonyl compounds, acting as a synthetic equivalent for different chemical entities and facilitating the construction of azaheterocycles (Nishiwaki et al., 2003). This highlights the compound's utility in organic synthesis, offering pathways to novel heterocyclic structures.

Potential in Drug Design

The compound's derivatives have been studied for their potential in drug design, particularly against diseases like chronic myeloid leukemia. The synthesis, crystal structure, and properties of these derivatives are critical for understanding their interactions at the molecular level and for the rational design of new therapeutics. The synthesis and characterization of compounds as potential templates for CML drug design illustrate this application (Moreno-Fuquen, Arango-Daraviña, & Kennedy, 2021).